Cas no 1328680-28-9 (Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 1328680-28-9
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 5630102
• PubChem ID: 110635233
• Update Time: 2025-05-20

Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS027523510
• 1328680-28-9
• benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate
• EN300-28292219
• Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C18H17NO4/c1-22-14-7-8-16-15(11-14)17(20)9-10-19(16)18(21)23-12-13-5-3-2-4-6-13/h2-8,11H,9-10,12H2,1H3
• InChI Key： GVVWYOGBAMRVDE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2C=CC(=CC=2C(CC1)=O)OC)=O

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate

Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 1328680-28-9): A Comprehensive Overview

Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate, identified by its CAS number 1328680-28-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroquinoline class, a structural scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a benzyl group and methoxy substituents in its structure contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation in drug discovery and development.

The< strong>tetrahydroquinoline core is a heterocyclic aromatic compound that exhibits a wide range of pharmacological effects. It has been extensively studied for its role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The< strong>6-methoxy and< strong>4-oxo functional groups in Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate are particularly noteworthy, as they can influence the compound's solubility, metabolic stability, and interaction with biological targets. These features make it an attractive molecule for designing novel therapeutic agents with enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in the development of< strong>tetrahydroquinoline derivatives as potential treatments for various diseases. Studies have shown that these compounds can exhibit potent activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, some tetrahydroquinolines have demonstrated neuroprotective properties by inhibiting the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease. The< strong>Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate molecule may offer similar benefits by leveraging its structural features to interact with specific biological targets.

The< strong>benzyl carboxylate moiety in the compound's name is another critical feature that contributes to its chemical behavior. This group can serve as a leaving group in nucleophilic substitution reactions or participate in ester hydrolysis under certain conditions. Such reactivity makes Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate a versatile intermediate in synthetic chemistry, allowing for further modifications to tailor its pharmacological properties. Researchers have explored various synthetic routes to introduce different substituents at the benzyl position or replace it with other functional groups to enhance drug-like characteristics.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of tetrahydroquinoline-based drugs. These techniques enable scientists to predict the binding affinity of Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate to target proteins and identify potential lead compounds for further development. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process and reduce the time-to-market for new therapies. This approach has been particularly effective in identifying novel scaffolds with improved pharmacokinetic profiles and reduced toxicity.

The< strong>pharmacokinetic properties of Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate are also of great importance. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be carefully evaluated to ensure that the compound is safe and effective in clinical settings. Preclinical studies have demonstrated that tetrahydroquinoline derivatives can exhibit favorable pharmacokinetic profiles when properly designed. For instance, modifications to improve solubility or metabolic stability can enhance bioavailability and prolong half-life. These considerations are essential for translating laboratory findings into viable clinical candidates.

In conclusion,< strong>Benzyl 6-methoxy-4-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 1328680-28) represents a promising compound with potential applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. Ongoing research efforts are focused on optimizing its chemical properties and evaluating its biological activity through both experimental and computational methods. As our understanding of molecular interactions continues to evolve，this compound is likely to play an important role in future drug development initiatives.